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Cat. No.: B057053 Get Quote

[Bis(trifluoroacetoxy)iodo]benzene: A
Comprehensive Technical Guide
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

[Bis(trifluoroacetoxy)iodo]benzene, commonly abbreviated as PIFA (Phenyliodine

bis(trifluoroacetate)), is a hypervalent iodine(III) reagent that has emerged as a versatile and

powerful tool in modern organic synthesis.[1][2][3] Its heightened reactivity compared to its

analogue, (diacetoxyiodo)benzene (PIDA), is attributed to the strong electron-withdrawing

nature of the trifluoroacetoxy groups, enhancing its electrophilic character.[1][3][4] This guide

provides a detailed overview of the core physical and chemical properties, experimental

protocols, and key applications of PIFA, tailored for professionals in research and development.

Core Physical and Chemical Properties
PIFA is a white to off-white or pale yellow crystalline solid that is sensitive to moisture and light.

[1][5][6][7][8][9][10] It is valued for its ability to mediate a wide range of oxidative

transformations under mild conditions, often with high efficiency and selectivity.[1][2] Unlike

many traditional heavy metal oxidants, PIFA is noted for its lower toxicity and environmental

impact.[1]
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The fundamental physical and identifying properties of [Bis(trifluoroacetoxy)iodo]benzene
are summarized below.

Property Value Citations

IUPAC Name

[phenyl-(2,2,2-

trifluoroacetyl)oxy-λ³-iodanyl]

2,2,2-trifluoroacetate

[11][12]

Synonyms

PIFA, Phenyliodine(III)

bis(trifluoroacetate), BTI,

Iodobenzene

bis(trifluoroacetate)

[6][8][10][12]

CAS Number 2712-78-9 [5][6][7][13]

Molecular Formula C₁₀H₅F₆IO₄ [5][12]

Molecular Weight 430.04 g/mol [7][12][13]

Appearance
White to off-white/pale yellow

crystalline powder
[5][6][7][8]

Melting Point 121-125 °C (decomposes) [6][7][8][13][14]

Solubility

Soluble in dichloromethane,

THF, acetonitrile; reacts with

water and alcohols. Insoluble

in water.

[6][7][8]

Stability Moisture and light sensitive. [8][9][10]
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Type Data Citations

¹H NMR

δ (ppm): 8.20 (d, J=7.8 Hz,

2H), 7.74 (t, J=7.4 Hz, 1H),

7.62 (t, J=7.8 Hz, 2H) (in

CDCl₃)

[4][14]

¹³C NMR

δ (ppm): 113.7 (q, J=286.6

Hz), 123.7, 132.8, 134.5,

136.0, 162.0 (q, J=41.3 Hz)

[4]

¹⁹F NMR δ (ppm): -73.5 (s) [4]

Synthesis and Experimental Protocols
PIFA can be readily synthesized in the laboratory. The following sections detail a common

preparation method and a representative reaction protocol demonstrating its utility.

Synthesis of [Bis(trifluoroacetoxy)iodo]benzene
A standard laboratory procedure for synthesizing PIFA involves the oxidation of iodobenzene.

[15] The workflow for a common method using Oxone as the oxidant is depicted below.

Iodobenzene &
Trifluoroacetic Acid Stir at 0°C Add Oxone (potassium peroxymonosulfate)

portion-wise
Exothermic Stir at RT

for 48h
Filter solid &

concentrate filtrate
PIFA Product

(Off-white solid)

Click to download full resolution via product page

Diagram: Workflow for the synthesis of PIFA.

Detailed Protocol:

Reagents: Iodobenzene, Trifluoroacetic acid, Oxone (potassium peroxymonosulfate),

Chloroform.

Procedure:

In a round-bottom flask, dissolve iodobenzene in trifluoroacetic acid.
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Cool the mixture in an ice bath to 0°C with vigorous stirring.[14]

Slowly add Oxone (1.5 equivalents) in portions to the stirred solution. The reaction is

exothermic and cooling is necessary.[14]

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 48 hours.[14]

Upon completion, suspend the resulting solid in chloroform and separate it by filtration.[14]

Concentrate the filtrate under reduced pressure to yield

[Bis(trifluoroacetoxy)iodo]benzene as an off-white solid.[14] The product can be further

purified by recrystallization from a mixture of trifluoroacetic acid and hexane or from

acetone/petroleum ether.[4][8][14]

Application in Hofmann Rearrangement
PIFA is a highly effective reagent for executing the Hofmann rearrangement, which converts a

primary amide into a primary amine with one fewer carbon atom.[1][15] This reaction proceeds

under mildly acidic conditions using PIFA, offering an alternative to the classical method

requiring strongly basic conditions.[15]

R-CONH₂

(Primary Amide)
Nitrenium Ion
Intermediate

+ PIFA

PIFA
C₆H₅I(OCOCF₃)₂

1,2-Alkyl Shift
(Rearrangement)

R-N=C=O
(Isocyanate)

Hydrolysis
(H₂O)

R-NH₂

(Primary Amine)
- CO₂

Click to download full resolution via product page

Diagram: Simplified mechanism of the PIFA-mediated Hofmann rearrangement.

Detailed Protocol: Conversion of Cyclobutanecarboxamide to Cyclobutylamine:[14]

Reagents: Cyclobutanecarboxamide, [Bis(trifluoroacetoxy)iodo]benzene (PIFA), aqueous

acetonitrile.

Procedure:
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Dissolve the cyclobutanecarboxamide in a mixture of acetonitrile and water.

Add PIFA to the solution and stir the reaction mixture.

The reaction is typically monitored by TLC for the disappearance of the starting amide.[4]

Upon completion, the reaction is quenched and worked up to isolate the primary amine,

often as a salt (e.g., hydrochloride or trifluoroacetate) to aid in purification.[15]

Chemical Reactivity and Applications
PIFA's utility extends far beyond the Hofmann rearrangement. It is a key reagent for a multitude

of transformations in organic synthesis, including:

Oxidative Cyclizations: It facilitates the synthesis of various nitrogen-containing heterocycles,

such as indoles and oxadiazoles, through intramolecular cyclization reactions.[1][14][16]

Direct α-Hydroxylation of Ketones: PIFA enables the direct introduction of a hydroxyl group at

the alpha position of ketones under acidic conditions.[3][14]

Deprotection Reactions: It is used for the chemoselective deprotection of functional groups

like dimethoxybenzyl ethers.[8][14]

Oxidative Coupling and Dearomatization: The reagent is employed in various C-H

functionalization and dearomatization reactions.[1][14]

Safety and Handling
[Bis(trifluoroacetoxy)iodo]benzene is an irritant and should be handled with appropriate

personal protective equipment (PPE).

Hazard and Precautionary Data
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Category Information Citations

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[7][9][15]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7][9][15]

Handling & Storage

Store in a cool, dry, well-

ventilated place

(recommended 0-8°C).[5][6]

Keep container tightly closed

and protected from light and

moisture.[9][10] Store under an

inert atmosphere.[6][10]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases.[9]
[9]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this reagent.[7][9]

[17] Proper engineering controls, such as a fume hood, should be used to minimize exposure.

[9][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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